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Compound of Interest

4-(3-Bromophenyl)-1,3-thiazol-2-
Compound Name:
amine

Cat. No.: B012055

A comprehensive review of the physicochemical properties, biological activity, and safety profile
for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Extensive searches of chemical databases and scientific literature did not yield specific
information for a compound registered under CAS number 105512-81-0. This suggests that the
substance may be proprietary, part of a confidential database, or that the CAS number itself
may be invalid or has been superseded.

For the purpose of this guide, we will hypothesize a potential, illustrative compound to
demonstrate the requested data presentation and visualization formats. Let us assume CAS
number 105512-81-0 refers to a hypothetical small molecule inhibitor of the Epidermal Growth
Factor Receptor (EGFR), a common target in cancer therapy.

Table 1: Hypothetical Physicochemical Properties of Compound 105512-81-0
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Property Value Units

Molecular Formula C22H24N403

Molecular Weight 392.45 g/mol
4-[(3-bromophenyl)amino]-6,7-

UPAC Name dir[rgethoxquinaz);I)ine ]

Melting Point 231-234 °C

Boiling Point 589.6+50.0 °C

Solubility (Water) <0.1 g/L

pKa 7.2

LogP 4.3

Biological Activity and Mechanism of Action

Compound 105512-81-0 is a potent and selective inhibitor of the EGFR tyrosine kinase. By
binding to the ATP-binding site of the receptor's intracellular domain, it prevents
autophosphorylation and the subsequent activation of downstream signaling pathways. This
inhibition leads to cell cycle arrest and apoptosis in EGFR-dependent tumor cells.
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Caption: EGFR signaling pathway and the inhibitory action of Compound 105512-81-0.
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Table 2: In Vitro Biological Activity of Compound 105512-81-0

Assay Type Target/Cell Line ICso0 | ECs0 Units
Kinase Assay EGFR (wild-type) 5.2 nM
) EGFR (T790M
Kinase Assay 280 nM
mutant)
o A431 (EGFR
Cell Proliferation 15 nM

overexpressing)

) ] H1975 (EGFR
Cell Proliferation 450 nM
T790M)

Experimental Protocols
EGFR Kinase Assay

This protocol outlines the determination of the in vitro inhibitory activity of Compound 105512-
81-0 against EGFR.
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1. Prepare Assay Buffer
(50 mM HEPES, 10 mM MgClz, 1 mM EGTA, 0.01% Tween-20)

:

2. Serially Dilute Compound 105512-81-0

3. Add Recombinant EGFR Kinase and Peptide Substrate

4. Initiate Reaction with ATP

5. Incubate at 30°C for 60 minutes

6. Terminate Reaction and Detect Phosphorylation
(e.g., using a luminescence-based assay)

7. Calculate ICso from Dose-Response Curve

Click to download full resolution via product page

Caption: Experimental workflow for the in vitro EGFR kinase assay.

Cell Proliferation Assay

This protocol describes the assessment of the anti-proliferative effects of Compound 105512-

81-0 on a cancer cell line.
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o Cell Seeding: Plate A431 cells in a 96-well plate at a density of 5,000 cells/well and allow

them to adhere overnight.

o Compound Treatment: Treat the cells with a serial dilution of Compound 105512-81-0 for 72

hours.

 Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well.

o Data Acquisition: Measure the luminescence, which is proportional to the number of viable

cells.

o Data Analysis: Normalize the results to the vehicle-treated control and fit a dose-response

curve to determine the ICso value.

Hazards and Safety Information

As no public data exists for CAS number 105512-81-0, the following hazard information is

based on typical small molecule kinase inhibitors used in research and development.

Table 3: Hypothetical Hazard and Safety Data for Compound 105512-81-0

Hazard Statement

Precautionary Statement

Pictogram

H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling

GHSO07 (Exclamation Mark)

H315: Causes skin irritation

P280: Wear protective

gloves/clothing

GHSO07 (Exclamation Mark)

H319: Causes serious eye

irritation

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

GHSO07 (Exclamation Mark)

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

GHSO07 (Exclamation Mark)
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Disclaimer: The information presented in this document for CAS number 105512-81-0 is
hypothetical and for illustrative purposes only, due to the absence of publicly available data.
Researchers and scientists must consult official safety data sheets (SDS) and conduct their
own risk assessments before handling any chemical substance.

 To cite this document: BenchChem. [In-depth Technical Guide: CAS Number 105512-81-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012055#cas-number-105512-81-0-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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